Cas no 1807232-30-9 (2-Chloro-6-methyl-4-nitrobenzaldehyde)

• Product Name: 2-Chloro-6-methyl-4-nitrobenzaldehyde
• CAS No: 1807232-30-9
• MF: C₈H₆ClNO₃
• MW: 199.591141223907
• CID: 5006831
• Update Time: 2025-06-10

2-Chloro-6-methyl-4-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-methyl-4-nitrobenzaldehyde

• Inchi： 1S/C8H6ClNO3/c1-5-2-6(10(12)13)3-8(9)7(5)4-11/h2-4H,1H3
• InChI Key： BTTFYKNIKBSRGU-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=C1C=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• XLogP3: 2.2
• Topological Polar Surface Area: 62.9

Additional information on 2-Chloro-6-methyl-4-nitrobenzaldehyde

Introduction to 2-Chloro-6-methyl-4-nitrobenzaldehyde (CAS No. 1807232-30-9)

2-Chloro-6-methyl-4-nitrobenzaldehyde, with the chemical formula C₈H₅ClN₂O₃, is a versatile intermediate in organic synthesis and pharmaceutical research. This compound has garnered significant attention in the scientific community due to its unique structural properties and potential applications in drug development. The presence of both chloro and nitro substituents on a benzaldehyde backbone makes it a valuable building block for synthesizing more complex molecules.

The compound's molecular structure, characterized by a benzene ring substituted with a chloro group at the 2-position, a methyl group at the 6-position, and a nitro group at the 4-position, contributes to its reactivity and utility in various synthetic pathways. The aldehyde functionality at the 1-position further enhances its role as a precursor in forming Schiff bases, heterocyclic compounds, and other pharmacologically relevant structures.

In recent years, 2-Chloro-6-methyl-4-nitrobenzaldehyde has been extensively studied for its potential applications in medicinal chemistry. Researchers have explored its use in the synthesis of novel antimicrobial agents, anticancer drugs, and inflammatory modulators. The nitro group, in particular, has been identified as a key moiety that can be further functionalized to produce bioactive molecules with enhanced therapeutic properties.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By modifying the structure of 2-Chloro-6-methyl-4-nitrobenzaldehyde, scientists have been able to design molecules that selectively inhibit specific kinases, thereby offering new therapeutic strategies.

The synthesis of 2-Chloro-6-methyl-4-nitrobenzaldehyde typically involves multi-step organic reactions starting from readily available aromatic precursors. The chlorination and nitration steps are critical in introducing the necessary substituents onto the benzene ring. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have also been employed to optimize yield and purity.

The compound's stability under various reaction conditions makes it an attractive choice for industrial applications. It can be stored under inert atmospheres and remains stable at room temperature for extended periods, ensuring its suitability for large-scale synthesis. Additionally, its solubility in common organic solvents like ethanol and dichloromethane facilitates its use in diverse synthetic protocols.

In academic research, 2-Chloro-6-methyl-4-nitrobenzaldehyde has been utilized as a model compound to study reaction mechanisms and develop new synthetic methodologies. Its well-documented reactivity patterns have provided insights into the behavior of similar aromatic compounds under different conditions. This has not only advanced our understanding of organic chemistry but also paved the way for more efficient synthetic routes.

The pharmaceutical industry has taken notice of the potential of 2-Chloro-6-methyl-4-nitrobenzaldehyde as a key intermediate. Several drug candidates derived from this compound are currently undergoing preclinical studies to evaluate their efficacy and safety profiles. The nitro group's ability to undergo reduction to an amine or further functionalization into other heterocycles makes it a versatile scaffold for drug design.

The environmental impact of synthesizing and handling 2-Chloro-6-methyl-4-nitrobenzaldehyde is also an area of growing interest. Researchers are exploring greener synthetic methods that minimize waste and reduce energy consumption. These efforts align with broader initiatives to promote sustainable chemistry practices in pharmaceutical manufacturing.

In conclusion, 2-Chloro-6-methyl-4-nitrobenzaldehyde (CAS No. 1807232-30-9) is a highly valuable intermediate with significant implications in medicinal chemistry and drug development. Its unique structural features and reactivity make it an indispensable tool for researchers aiming to synthesize novel bioactive molecules. As scientific understanding continues to evolve, the applications of this compound are expected to expand, further solidifying its importance in the chemical industry.